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Compound of Interest

Compound Name: 4-O-Demethylkadsurenin D

Cat. No.: B1153280

4-O-Demethylkadsurenin D: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-0-Demethylkadsurenin D is a naturally occurring lignan, a class of polyphenolic compounds
known for their diverse biological activities. Isolated from medicinal plants such as Magnolia
ovata, this compound is of interest to researchers in the fields of natural product chemistry,
pharmacology, and drug discovery. This technical guide provides a summary of the currently
available information on the chemical structure and properties of 4-O-Demethylkadsurenin D.
It is important to note that while the basic chemical identity of this compound has been
established, detailed experimental data on its biological activity and mechanism of action are
not extensively available in the public domain.

Chemical Structure and Properties

The fundamental chemical characteristics of 4-O-Demethylkadsurenin D are summarized
below.

Table 1: Chemical and Physical Properties of 4-O-Demethylkadsurenin D
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Property Value Source

(5S)-7-(4-hydroxy-3-
methoxyphenyl)-3-methoxy-6-

IUPAC Name methyl-5-prop-2- N/A
enylbicyclo[3.2.1]oct-3-ene-
2,8-dione
CAS Number 127179-70-8 [1]
Molecular Formula C20H2205 [2][3]
Molecular Weight 342.39 g/mol [2][3]
Appearance Not reported
Melting Point Not reported
Boiling Point Not reported
Solubility Not reported

Note: "Not reported” indicates that specific quantitative data was not found in the surveyed
literature.

Spectroscopic Data

Detailed spectroscopic data, such as *H-NMR, 3C-NMR, and mass spectrometry (MS)
analysis, are crucial for the unequivocal identification and structural elucidation of chemical
compounds. While the general structure of 4-O-Demethylkadsurenin D is known, specific,
publicly available raw or processed spectroscopic data sets are limited. Researchers working
with this compound would need to perform these analyses to confirm its identity and purity.

Biological Activity and Signaling Pathways

Lignans as a chemical class are known to exhibit a wide range of biological activities, including
anti-inflammatory, antioxidant, and cytotoxic effects. However, specific studies detailing the

biological activities of 4-O-Demethylkadsurenin D are scarce. Consequently, there is no well-
defined signaling pathway that has been experimentally validated for this particular compound.
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Future research should focus on in vitro and in vivo studies to determine the pharmacological
profile of 4-O-Demethylkadsurenin D. Potential areas of investigation could include its effects
on inflammatory pathways (e.g., NF-kB, MAPK), apoptosis, and cell cycle regulation in various
cell models.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of 4-O-
Demethylkadsurenin D are not readily available in the scientific literature. Researchers would
typically adapt general protocols for lignan isolation from plant materials, followed by
chromatographic purification techniques. For biological assays, standard protocols for
assessing cytotoxicity (e.g., MTT assay), anti-inflammatory activity (e.g., measurement of nitric
oxide production), and other relevant biological endpoints would be employed.

Logical Workflow for Future Research

To address the current knowledge gap regarding 4-O-Demethylkadsurenin D, a logical
experimental workflow is proposed. This workflow outlines the necessary steps to thoroughly
characterize its chemical and biological properties.
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Figure 1. Proposed research workflow for 4-O-Demethylkadsurenin D.

Conclusion
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4-0O-Demethylkadsurenin D represents a natural product with potential for further scientific
investigation. While its basic chemical structure has been identified, a comprehensive
understanding of its physicochemical properties, biological activities, and mechanisms of action
is currently lacking. The information and proposed workflow presented in this guide are
intended to serve as a foundational resource for researchers and professionals in the field of
drug development, highlighting the existing knowledge gaps and suggesting a path forward for
future studies. The systematic evaluation of this and other lignans may lead to the discovery of
novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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